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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209 Get Quote

Langenhangen, Germany - Mecetronium ethylsulfate (MES), a quaternary ammonium

compound (QAC) with significant antiseptic properties, has been a key component in infection

control for decades. While the precise moment of its initial synthesis remains nuanced, its

history is intrinsically linked to the development of the pioneering hand disinfectant, Sterillium®,

in the mid-1960s. This guide delves into the discovery, history, and core technical aspects of

this important antimicrobial agent.

Discovery and Historical Context
The development of Mecetronium ethylsulfate is closely associated with the German

company Bode Chemie, now a subsidiary of Hartmann AG. In 1965, Bode Chemie launched

Sterillium®, the world's first marketable alcohol-based hand disinfectant.[1][2] The original

formulation of this product contained a combination of alcohols (Propan-2-ol and Propan-1-ol)

and Mecetronium ethylsulfate, establishing the latter's role as a remanent active ingredient

designed to provide a sustained antimicrobial effect.[3][4][5]

While the exact date of the first synthesis of Mecetronium ethylsulfate and the identity of its

discoverer are not explicitly detailed in readily available literature, its inclusion in the 1965

launch of Sterillium® strongly suggests its discovery and development occurred in the years

immediately preceding this. The development of Sterillium® itself was a collaborative effort

between scientists at Bode Chemie and physicians at the University Medical Center Hamburg-

Eppendorf, aimed at creating a disinfectant that was both highly effective and gentle on the

skin.[6][7]
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The broader context for the discovery of Mecetronium ethylsulfate lies in the extensive

research into quaternary ammonium compounds that began in the early 20th century. These

compounds were recognized for their antimicrobial properties, and their development as

practical antiseptics and disinfectants accelerated in the mid-20th century.

Chemical Properties and Synthesis
Mecetronium ethylsulfate is chemically known as N-ethyl-N,N-dimethyl-1-hexadecanaminium

ethyl sulfate.[8][9] It belongs to the class of cationic surfactants, which are characterized by a

positively charged head group.

Property Value

Chemical Formula C₂₂H₄₉NO₄S

Molecular Weight 423.7 g/mol

CAS Number 3006-10-8

Appearance White to off-white powder

Solubility Soluble in water and alcohol

Experimental Protocol: General Synthesis of Quaternary
Ammonium Compounds
The synthesis of quaternary ammonium compounds like Mecetronium ethylsulfate typically

follows the Menschutkin reaction, which involves the alkylation of a tertiary amine. While the

specific, proprietary industrial synthesis protocol for Mecetronium ethylsulfate is not publicly

detailed, a general laboratory-scale synthesis can be described as follows:

Objective: To synthesize a quaternary ammonium salt by reacting a tertiary amine with an

alkylating agent.

Materials:

N,N-dimethylhexadecan-1-amine (a tertiary amine)

Diethyl sulfate (an alkylating agent)
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A suitable aprotic polar solvent (e.g., acetonitrile or acetone)

Reaction vessel with a reflux condenser and magnetic stirrer

Heating mantle

Equipment for solvent removal (e.g., rotary evaporator)

Crystallization dishes

Filtration apparatus

Procedure:

In the reaction vessel, dissolve an equimolar amount of N,N-dimethylhexadecan-1-amine in

the chosen solvent.

While stirring, slowly add an equimolar amount of diethyl sulfate to the solution.

Heat the mixture to reflux and maintain the temperature for several hours to ensure the

reaction goes to completion. The reaction progress can be monitored using techniques such

as thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization from a suitable solvent or

solvent mixture.

The purified crystals of Mecetronium ethylsulfate are then collected by filtration, washed

with a cold solvent to remove impurities, and dried under vacuum.
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Caption: General synthesis pathway for Mecetronium ethylsulfate via the Menschutkin

reaction.

Mechanism of Antimicrobial Action
The antimicrobial efficacy of Mecetronium ethylsulfate stems from its cationic surfactant

nature. The positively charged nitrogen headgroup is attracted to the negatively charged

components of microbial cell membranes, such as phospholipids and proteins.

This interaction leads to the disruption of the cell membrane's integrity. The long hydrophobic

alkyl chain (hexadecyl group) penetrates the lipid bilayer, causing a loss of membrane fluidity

and the leakage of essential intracellular components, ultimately leading to cell death.
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Caption: Simplified signaling pathway of the antimicrobial action of Mecetronium ethylsulfate.

Modern Applications and Research
Mecetronium ethylsulfate continues to be a key ingredient in many alcohol-based hand rubs,

valued for its contribution to the product's overall antimicrobial efficacy and its skin-friendly

properties.[3][5] While some studies have questioned the added benefit of MES in certain

formulations for surgical hand disinfection, its long history of use in healthcare settings

underscores its established role in infection prevention.[10][11]

Ongoing research into quaternary ammonium compounds focuses on developing new

derivatives with enhanced antimicrobial activity, lower toxicity, and improved environmental

biodegradability. The foundational understanding of compounds like Mecetronium
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ethylsulfate provides a basis for these advancements in the field of antiseptic and disinfectant

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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